Cas no 120396-54-5 (Phenol,2,6-dimethoxy-4-[(2R,3R)-4-(7-methoxy-1,3-benzodioxol-5-yl)-2,3-bis(methoxymethyl)butyl]-,rel-(+)-)

• Product Name: Phenol,2,6-dimethoxy-4-[(2R,3R)-4-(7-methoxy-1,3-benzodioxol-5-yl)-2,3-bis(methoxymethyl)butyl]-,rel-(+)-
• CAS No: 120396-54-5
• MF: C₂₄H₃₂O₈
• MW: 448.506088256836
• CID: 202618
• PubChem ID: 5491556
• Update Time: 2025-04-19

Phenol,2,6-dimethoxy-4-[(2R,3R)-4-(7-methoxy-1,3-benzodioxol-5-yl)-2,3-bis(methoxymethyl)butyl]-,rel-(+)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-dimethoxy-4-[(2R,3R)-4-(7-methoxy-1,3-benzodioxol-5-yl)-2,3-bis(methoxymethyl)butyl]-,rel-(+)-
• 2,6-dimethoxy-4-[(2R,3R)-4-methoxy-3-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-2-(methoxymethyl)butyl]phenol
• Nirphyllin
• Phenol, 2,6-dimethoxy-4-(4-(7-methoxy-1,3-benzodioxol-5-yl)-2,3-bis(methoxymethyl)butyl)-, (R*,R*)-(+)-
• DTXSID20152838
• 120396-54-5

• Inchi： 1S/C24H32O8/c1-26-12-17(6-15-8-19(28-3)23(25)20(9-15)29-4)18(13-27-2)7-16-10-21(30-5)24-22(11-16)31-14-32-24/h8-11,17-18,25H,6-7,12-14H2,1-5H3/t17-,18-/m0/s1
• InChI Key： RYZNPFYAGDHZDT-ROUUACIJSA-N
• SMILES： O(C)C[C@H](CC1=CC(=C2C(=C1)OCO2)OC)[C@H](COC)CC1C=C(C(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 448.20976
• Monoisotopic Mass: 448.20971797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• PSA: 84.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans